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kurilostatin kurilostatin
Brand Name: Vulcanchem
CAS No.: 138615-24-4
VCID: VC0140216
InChI: InChI=1S/C18H14BrN3O2S.C2H6O/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24;1-2-3/h4,6,10-11,21-22H,1-3,5H2;3H,2H2,1H3/t10-,11-,18?;/m1./s1
SMILES: CCO.C1CN=C2C3=C(C(=O)C4=C2C56CC(N4)SC5CC(=O)C(=C6)Br)NC=C31
Molecular Formula: C20H20BrN3O3S
Molecular Weight: 462.4 g/mol

kurilostatin

CAS No.: 138615-24-4

Main Products

VCID: VC0140216

Molecular Formula: C20H20BrN3O3S

Molecular Weight: 462.4 g/mol

kurilostatin - 138615-24-4

CAS No. 138615-24-4
Product Name kurilostatin
Molecular Formula C20H20BrN3O3S
Molecular Weight 462.4 g/mol
IUPAC Name (14R,16R)-19-bromo-15-thia-4,9,13-triazahexacyclo[12.6.1.13,7.01,16.02,12.010,22]docosa-2(12),3,7,10(22),19-pentaene-11,18-dione;ethanol
Standard InChI InChI=1S/C18H14BrN3O2S.C2H6O/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24;1-2-3/h4,6,10-11,21-22H,1-3,5H2;3H,2H2,1H3/t10-,11-,18?;/m1./s1
Standard InChIKey IRVQWGGQZWEVAI-HVZHFXKOSA-N
Isomeric SMILES CCO.C1CN=C2C3=C(C(=O)C4=C2C56C[C@H](N4)S[C@@H]5CC(=O)C(=C6)Br)NC=C31
SMILES CCO.C1CN=C2C3=C(C(=O)C4=C2C56CC(N4)SC5CC(=O)C(=C6)Br)NC=C31
Canonical SMILES CCO.C1CN=C2C3=C(C(=O)C4=C2C56CC(N4)SC5CC(=O)C(=C6)Br)NC=C31
Synonyms kurilostatin
PubChem Compound 5748314
Last Modified Nov 09 2021
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